N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-(4-methylphenyl)sulfanylacetamide

• IUPAC Name: N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C19H19N3O2S2/c1-12-3-5-14(6-4-12)25-11-18(24)21-19-16(9-20)15-7-8-22(13(2)23)10-17(15)26-19/h3-6H,7-8,10-11H2,1-2H3,(H,21,24)
• InChI Key: NCAQJDUXXXOKHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)C)C#N
• Molecular Formula: C19H19N3O2S2
• Molecular Weight: 385.5 g/mol

Description

N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-(4-methylphenyl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H19N3O2S2 and its molecular weight is 385.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Chemical Properties

• The compound is involved in the synthesis of heterocyclic compounds, such as thieno[2,3-b]pyridine derivatives, through reactions with ethyl acetoacetate and acetylacetone. These derivatives are synthesized via alkylation at the sulfur atom and cyclization processes, highlighting its role in creating novel heterocyclic structures (Elgemeie et al., 1988).

Antimicrobial Evaluation

• Novel heterocyclic compounds incorporating sulfamoyl moiety have been synthesized for use as antimicrobial agents. These compounds, derived from cyanoacetamide reactions with acetylacetone or arylidenes malononitrile, demonstrate promising antibacterial and antifungal activities, showcasing the chemical's utility in developing potential antimicrobial agents (Darwish et al., 2014).

Pharmacological Evaluation

• As a part of pharmacological research, certain derivatives of the compound have been evaluated for their potential as glutaminase inhibitors. These studies aim at identifying more potent inhibitors with improved drug-like properties, contributing to the field of cancer therapy and metabolic disorders (Shukla et al., 2012).

Insecticidal Activity

• Pyridine derivatives synthesized from reactions involving the compound have shown significant insecticidal activity. These findings are crucial for developing new, effective insecticides for agricultural applications (Bakhite et al., 2014).

Metabolic Stability in Drug Development

• Research into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has explored variations of heterocycles, including thieno[2,3-b]pyridines, to improve metabolic stability. This is vital for enhancing the pharmacokinetic profiles of therapeutic agents (Stec et al., 2011).